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Compound of Interest

Compound Name:
Butyl 2-amino-2-methylpropanoate

hydrochloride

CAS No.: 1909317-21-0

Cat. No.: B2876770 Get Quote

For researchers, scientists, and professionals in drug development, the precise

characterization of a chemical entity is the bedrock of reliable and reproducible science. The

molecular formula, C8H18ClNO2, represents a class of compounds where accurate

determination of each element's mass percentage is not merely a procedural step, but a critical

checkpoint for purity, identity, and stoichiometric verification. An erroneous elemental

composition can invalidate subsequent biological assays, pharmacokinetic studies, and

ultimately, compromise the integrity of the research.

This guide provides an in-depth comparison of the established analytical standards and

methodologies for the elemental analysis of C8H18ClNO2. We will move beyond simple

procedural lists to explore the causality behind experimental choices, ensuring that every

protocol described is part of a self-validating system.

Theoretical Composition: The Unwavering
Benchmark
Before any analysis, the theoretical elemental composition must be calculated from the

molecular formula. This serves as the absolute standard against which all experimental results

are measured.

Molecular Formula: C8H18ClNO2 Molar Mass: 195.69 g/mol
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Table 1: Theoretical Elemental Composition of C8H18ClNO2

Element
Atomic Mass (
g/mol )

Atoms in
Formula

Total Mass (
g/mol )

Mass
Percentage
(%)

Carbon (C) 12.011 8 96.088 49.10%

Hydrogen (H) 1.008 18 18.144 9.27%

Chlorine (Cl) 35.453 1 35.453 18.12%

Nitrogen (N) 14.007 1 14.007 7.16%

Oxygen (O) 15.999 2 31.998 16.35%

The goal of any analytical method is to experimentally derive values that align with these

theoretical percentages within an acceptable margin of error, typically within ±0.4%.[1][2]

Core Methodologies: A Comparative Analysis
The determination of each element in a C8H18ClNO2 compound requires distinct, specialized

techniques. While Carbon, Hydrogen, and Nitrogen are typically analyzed together, Chlorine

and Oxygen require separate methodologies.

Carbon, Hydrogen, and Nitrogen (CHN) Analysis via
Combustion
Combustion analysis is the universally accepted gold standard for determining CHN content in

organic compounds due to its high precision and reliability.[3][4]

Principle of Causality: The core principle is the complete and quantitative conversion of the

sample into simple, detectable gases. The sample is combusted in a high-temperature (≥900

°C) furnace in a pure oxygen environment.

Carbon is converted to Carbon Dioxide (CO2).

Hydrogen is converted to Water (H2O).
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Nitrogen is converted to various nitrogen oxides (NOx), which are then passed over a

reducing agent (e.g., copper) to be converted quantitatively to Nitrogen gas (N2).

These gases are then separated, typically by gas chromatography, and measured by a thermal

conductivity detector (TCD). The detector's response is directly proportional to the

concentration of each gas, allowing for precise calculation of the original elemental

percentages.
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Caption: Workflow for CHN determination by combustion analysis.

Calibration: Calibrate the instrument using a certified organic standard with known C, H, and

N percentages (e.g., Acetanilide).

Sample Preparation: Accurately weigh 1-3 mg of the C8H18ClNO2 sample into a clean tin

capsule.

Analysis: Place the capsule in the instrument's autosampler. The instrument will

automatically drop the sample into the combustion furnace.

Detection: The resultant CO2, H2O, and N2 gases are separated and detected.

Calculation: The instrument software calculates the percentage of each element based on

the detector signals and the initial sample weight.

Validation: Run a known certified reference material (CRM) as an unknown sample to verify

the accuracy and precision of the measurement run.
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Chlorine (Cl) Analysis: Combustion Followed by
Titration or Chromatography
Determining the halogen content requires a different approach post-combustion. The goal is to

convert the organically bound chlorine into a water-soluble inorganic halide (chloride, Cl-) that

can be accurately quantified.

This is a classic, robust, and widely adopted method, especially in pharmacopeial contexts.[5]

It involves the combustion of the sample in a closed system to ensure all combustion products

are captured in an absorption solution.[6][7][8][9]

Principle of Causality: The organic sample is burned in a sealed flask filled with pure oxygen.

The high temperature and oxygen-rich atmosphere ensure complete conversion of chlorine to

hydrogen chloride (HCl). This HCl gas is then trapped by an absorbing solution (e.g., dilute

sodium hydroxide), converting it to sodium chloride (NaCl). The resulting chloride ions in the

solution can then be quantified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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